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Compound of Interest

Compound Name: Diisopropylaniline

Cat. No.: B050358 Get Quote

An In-depth Technical Guide to 2,6-Diisopropylaniline: CAS Number and Safety Data

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical properties and safety protocols for all reagents is paramount. This guide provides

a comprehensive overview of 2,6-diisopropylaniline, focusing on its Chemical Abstracts

Service (CAS) number and detailed safety information.

CAS Number: 24544-04-5[1][2][3]

Physicochemical Properties
2,6-Diisopropylaniline is a colorless to light yellow liquid.[4] Like many anilines, samples may

appear yellow or brown.[2] It is sparingly soluble in water.[4]
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Property Value Source

Molecular Formula C₁₂H₁₉N [1]

Molecular Weight 177.29 g/mol [1][5]

Melting Point -45 °C / -49 °F [6]

Boiling Point
257 °C / 494.6 °F @ 760

mmHg
[6]

Density 0.940 g/cm³ [6]

Vapor Pressure <0.01 mmHg @ 20 °C [6]

Flash Point 123 °C / 253.4 °F [6]

Autoignition Temperature 400 °C / 752 °F [6]

log Pow (Partition Coefficient) 3.18 [6]

Toxicological Data
Test Species Route Value Source

LD50 Rat Oral 3204 mg/kg [6]

Skin

Corrosion/Irritatio

n

Rabbit Skin
No skin irritation

- 4 h

Aquatic Toxicity

(EC50)
Fathead Minnow - 14.9 mg/l - 96 h

Absorption into the body can lead to the formation of methemoglobin.[7]

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H319: Causes serious eye irritation.
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H412: Harmful to aquatic life with long lasting effects.[8]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment.[8]

P280: Wear eye protection/ face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/ attention.

P501: Dispose of contents/ container to an approved waste disposal plant.

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available in the provided

safety data sheets. The summary data is typically derived from standardized OECD

(Organisation for Economic Co-operation and Development) or EPA (Environmental Protection

Agency) test guidelines.

Safe Handling and Storage Workflow
The following diagram outlines the recommended workflow for the safe handling and storage of

2,6-diisopropylaniline.
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Safe Handling Workflow for 2,6-Diisopropylaniline

Receiving and Storage

Handling and Use
Spill and Emergency Procedures

Waste Disposal

Receive Chemical

Inspect Container for Damage

Store in a Tightly Closed Container 
in a Dry, Cool, Well-Ventilated Area

Wear Appropriate PPE:
- Safety Glasses/Face Shield

- Gloves
- Lab Coat

Prepare for Use

Handle in a Well-Ventilated Area or Fume Hood

Avoid Contact with Skin and Eyes
Avoid Inhalation of Vapor

Collect Waste in a Labeled, Sealed Container

Generate Waste

Accidental Spill

Contain Spill with Inert Absorbent Material

Collect and Place in a Suitable Container for Disposal

Ventilate Area

Dispose of as Hazardous Waste According to Regulations

Dispose of Spill Debris

Click to download full resolution via product page

Caption: Safe handling workflow for 2,6-diisopropylaniline.
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First Aid Measures
If inhaled: Move person into fresh air.

In case of skin contact: Wash off with soap and plenty of water.[8]

In case of eye contact: Rinse out with plenty of water. Call an ophthalmologist.

If swallowed: Do NOT induce vomiting. Rinse mouth with water if the person is conscious.[6]

[8]

In all cases of doubt, or when symptoms persist, seek medical advice.[8]

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Unsuitable extinguishing media: Water jet.[8]

Special hazards: When heated to decomposition, it emits toxic vapors of NOx.[4]

Accidental Release Measures
Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.[9]

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[9]

Methods for cleaning up: Soak up with inert absorbent material and dispose of as hazardous

waste. Keep in suitable, closed containers for disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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